Cas no 646062-68-2 (Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]-)

• Product Name: Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]-
• CAS No: 646062-68-2
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• CID: 421429
• PubChem ID: 51056651
• Update Time: 2025-04-19

Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[7-(2-thienylcarbonyl)pyrrolo[1,2-b]pyridazin-5-yl]-
• 1-[7-(thiophene-2-carbonyl)pyrrolo[1,2-b]pyridazin-5-yl]ethanone
• 1-[7-(Thiophene-2-carbonyl)pyrrolo[1,2-b]pyridazin-5-yl]ethan-1-one
• 646062-68-2
• DTXSID40679653
• 1-(7-(Thiophene-2-carbonyl)pyrrolo[1,2-b]pyridazin-5-yl)ethanone

• Inchi： 1S/C14H10N2O2S/c1-9(17)10-8-12(14(18)13-5-3-7-19-13)16-11(10)4-2-6-15-16/h2-8H,1H3
• InChI Key： OQZIRFJSOPPRNK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC(C(C)=O)=C2C=CC=NN21)=O

Computed Properties

• Exact Mass: 270.0464
• Monoisotopic Mass: 270.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 51.44